Cas no 49693-19-8 (N,N'-Bis(2,4,6-tribromophenyl)butanediamide)

N,N'-Bis(2,4,6-tribromophenyl)butanediamide structure
49693-19-8 structure
Product Name:N,N'-Bis(2,4,6-tribromophenyl)butanediamide
CAS No:49693-19-8
MF:C16H10Br6N2O2
MW:741.686799526215
CID:2669609
Update Time:2023-08-06

N,N'-Bis(2,4,6-tribromophenyl)butanediamide Chemical and Physical Properties

Names and Identifiers

    • N,N'-Bis(2,4,6-tribromophenyl)succinamide
    • N,N'-Bis(2,4,6-tribromophenyl)butanediamide
    • Inchi: 1S/C16H10Br6N2O2/c17-7-3-9(19)15(10(20)4-7)23-13(25)1-2-14(26)24-16-11(21)5-8(18)6-12(16)22/h3-6H,1-2H2,(H,23,25)(H,24,26)
    • InChI Key: KTTRBVRGRGEONX-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1NC(CCC(NC1C(=CC(=CC=1Br)Br)Br)=O)=O)Br)Br

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 443
  • Topological Polar Surface Area: 58.2
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